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Compound of Interest

Compound Name: Prexasertib dihydrochloride

Cat. No.: B610195 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and preparation of

Prexasertib dihydrochloride for use in cell culture experiments. This document also outlines

the compound's mechanism of action through a signaling pathway diagram and provides a

typical experimental workflow.

Product Information
Product Name: Prexasertib dihydrochloride Synonyms: LY2606368 dihydrochloride

Mechanism of Action: Prexasertib is a potent and selective ATP-competitive inhibitor of

checkpoint kinase 1 (Chk1).[1][2][3] Inhibition of Chk1 disrupts the DNA damage response

(DDR), leading to the accumulation of DNA damage and ultimately inducing apoptosis in

cancer cells.[4][5][6] Prexasertib has been shown to cause replication catastrophe and

increase markers of double-stranded DNA breaks.[4][5][7]

Solubility and Storage
Prexasertib dihydrochloride is soluble in dimethyl sulfoxide (DMSO). It is important to use

fresh, anhydrous DMSO to ensure maximum solubility, as moisture can reduce solubility.[8]

Table 1: Solubility of Prexasertib Dihydrochloride in DMSO
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Source Concentration (mg/mL) Molar Concentration (mM)

Supplier 1 4.38 10

Supplier 2 17 38.78

Supplier 3 12.5 28.52

Supplier 4 22 60.21

Note: Solubility may vary slightly between batches. It is recommended to perform a small-scale

solubility test before preparing a large stock solution.

Storage:

Powder: Store at -20°C for up to 3 years.[1][9]

In Solvent (DMSO): Store at -80°C for up to 1 year.[1][9] It is highly recommended to aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][9]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

Prexasertib dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Sonicator

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.targetmol.com/compound/prexasertib%20dihydrochloride
https://www.targetmol.com/compound/prexasertib
https://www.targetmol.com/compound/prexasertib%20dihydrochloride
https://www.targetmol.com/compound/prexasertib
https://www.targetmol.com/compound/prexasertib%20dihydrochloride
https://www.targetmol.com/compound/prexasertib
https://www.benchchem.com/product/b610195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-warm Prexasertib: Allow the vial of Prexasertib dihydrochloride powder to equilibrate

to room temperature before opening to prevent condensation of moisture.

Calculate Required Volumes: To prepare a 10 mM stock solution, use the following

calculation (Molecular Weight of Prexasertib dihydrochloride is approximately 438.31

g/mol ):

For 1 mg of powder, add 228.15 µL of DMSO.

For 5 mg of powder, add 1.14 mL of DMSO.

For 10 mg of powder, add 2.28 mL of DMSO.

Dissolution: a. Carefully add the calculated volume of anhydrous DMSO to the vial

containing the Prexasertib dihydrochloride powder. b. Vortex the solution vigorously for 1-

2 minutes to aid dissolution. c. If the solution is not completely clear, sonication for 5-10

minutes is recommended to ensure complete dissolution.[1][9]

Aliquoting and Storage: a. Once the powder is completely dissolved, aliquot the 10 mM stock

solution into smaller, single-use sterile microcentrifuge tubes. b. Label the aliquots clearly

with the compound name, concentration, and date of preparation. c. Store the aliquots at

-80°C.

Preparation of Working Solutions for Cell Treatment
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically not exceeding 0.1%, as higher concentrations can be toxic to cells.[1][10]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

It is recommended to prepare fresh working solutions from the frozen stock for each

experiment.
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM Prexasertib dihydrochloride
stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. For example, to prepare a 10 µM working solution

from a 10 mM stock, you can perform a 1:1000 dilution.

Example for 10 µM final concentration in 1 mL of medium: Add 1 µL of the 10 mM stock

solution to 999 µL of cell culture medium.

Treatment of Cells: a. Aspirate the existing medium from the cultured cells. b. Add the freshly

prepared working solution of Prexasertib dihydrochloride to the cells. c. Gently swirl the

plate or flask to ensure even distribution of the compound. d. Incubate the cells for the

desired treatment duration. Effective concentrations can range from nanomolar to low

micromolar, depending on the cell line and experimental endpoint.[2][7][8]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using Prexasertib dihydrochloride.
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Signaling Pathway of Prexasertib Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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